2-Chloro-N,4-dimethylbenzene-1-sulfonamide
Overview
Description
2-Chloro-N,4-dimethylbenzene-1-sulfonamide is a chemical compound with the molecular formula C8H10ClNO2S and a molecular weight of 219.69 .
Molecular Structure Analysis
The molecular structure of 2-Chloro-N,4-dimethylbenzene-1-sulfonamide consists of a benzene ring with two methyl groups, a chlorine atom, and a sulfonamide group attached .Physical And Chemical Properties Analysis
The physical and chemical properties of 2-Chloro-N,4-dimethylbenzene-1-sulfonamide are not fully detailed in the available resources .Scientific Research Applications
Organic Synthesis
2-Chloro-N,4-dimethylbenzene-1-sulfonamide: is utilized in organic synthesis as a precursor for the preparation of more complex chemical compounds. Its sulfonamide group can act as a leaving group or be transformed into other functional groups, facilitating a variety of chemical reactions .
Medicinal Chemistry
In medicinal chemistry, this compound serves as a building block for the synthesis of pharmaceuticals. Its structural motif is found in certain drug molecules, where modifications to the sulfonamide group can lead to new pharmacologically active agents .
Material Science
The chloro and sulfonamide groups present in 2-Chloro-N,4-dimethylbenzene-1-sulfonamide make it a valuable compound for material science research. It can be used to modify surface properties or create new polymeric materials with specific characteristics .
Analytical Chemistry
This compound may be used as a standard or reagent in analytical chemistry techniques such as HPLC, LC-MS, and UPLC. Its well-defined structure and properties allow for accurate calibration and method development .
Agricultural Chemistry
2-Chloro-N,4-dimethylbenzene-1-sulfonamide: could have applications in agricultural chemistry for the synthesis of herbicides or pesticides. Its chemical stability and reactivity make it suitable for creating compounds that can control pests and weeds .
Environmental Science
In environmental science, this compound can be studied for its degradation products and environmental fate. Understanding its breakdown can help assess its impact on ecosystems and contribute to the development of safer chemicals .
Catalysis
The compound’s sulfonamide group can act as a ligand in catalysis, potentially forming complexes with metals. These complexes can be catalysts in various chemical reactions, including those that are environmentally friendly .
Biochemistry
In biochemistry, 2-Chloro-N,4-dimethylbenzene-1-sulfonamide might be used to study protein interactions. The compound can be tagged or linked to biomolecules to investigate biological pathways or as part of drug discovery efforts .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
2-chloro-N,4-dimethylbenzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10ClNO2S/c1-6-3-4-8(7(9)5-6)13(11,12)10-2/h3-5,10H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OFZGRMUBIACBAY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)S(=O)(=O)NC)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10ClNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-N,4-dimethylbenzene-1-sulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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